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Compound of Interest

Compound Name: Einecs 276-321-7

Cat. No.: B13777359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

substances identified by Einecs 276-321-7. This EC number corresponds to a complex mixture

of hydrocarbons known as Lubricating oils (petroleum), C20-50, hydrotreated neutral oil-based.

Due to the variable composition of products containing these oils, this document outlines a

general, safety-first protocol. Always consult the specific Safety Data Sheet (SDS) for the

product you are using and adhere to all local, regional, and national regulations.

Core Principles of Disposal
The primary objective when disposing of hydrotreated neutral oil-based lubricants is to prevent

environmental contamination and ensure the safety of all personnel. Used or waste oil may be

classified as hazardous waste, particularly if it has been contaminated with other substances

during use.[1][2][3] Improper disposal, such as landfilling, is strongly discouraged due to the

risk of soil and groundwater contamination.[4]

Quantitative Data for Handling and Disposal
The following table summarizes typical parameters for the safe handling and disposal of

hydrotreated neutral oil-based lubricants. Note: These values are illustrative. Always refer to

the product-specific Safety Data Sheet (SDS) for precise quantitative information.
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Parameter Value Source Recommendation

Exposure Limits

TWA (Inhalable particulate

matter)
5 mg/m³

Consult Section 8 of the

product-specific SDS.[5]

TWA (Mist) 5 mg/m³
Consult Section 8 of the

product-specific SDS.[5]

STEL (Mist) 10 mg/m³
Consult Section 8 of the

product-specific SDS.[5]

Personal Protective Equipment

(PPE)

Hand Protection
Nitrile rubber gloves

(breakthrough time > 10 min)

Consult Section 8 of the

product-specific SDS.[5]

Eye Protection
Safety glasses with side-

shields

Consult Section 8 of the

product-specific SDS.[5]

Respiratory Protection

Not typically required; use in

case of aerosol formation

(Filter type A-P)

Consult Section 8 of the

product-specific SDS.[5]

Storage and Segregation

Storage Conditions
Dry, cool, well-ventilated area

in original, sealed containers

Consult Section 7 of the

product-specific SDS.[5]

Segregation

Keep separate from non-

hazardous waste and other

chemical waste types

General laboratory best

practices.[1][6]

Disposal Protocol
Follow these procedural steps for the safe and compliant disposal of lubricating oils associated

with Einecs 276-321-7.

Consult the Safety Data Sheet (SDS): Before handling, review the product-specific SDS,

paying close attention to Section 13: "Disposal considerations." This section provides
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manufacturer-specific guidance.

Assess for Contamination: Determine if the waste oil has been contaminated with other

hazardous substances during its use.[1] Contaminated oil may require special handling as

hazardous waste.[1][3]

Proper Segregation: Do not mix waste oil with other chemical waste streams, such as

solvents or aqueous solutions.[6] Keeping waste streams separate is crucial for proper

disposal and potential recycling.[6]

Use Appropriate Containers: Store waste oil in leak-proof, compatible containers that are

clearly labeled as "Waste Oil" or as otherwise required by your institution's and local

regulations.[1][6] Ensure containers are kept sealed when not in use.[5]

Arrange for Licensed Disposal: Contact a certified waste management company that is

licensed to handle and transport industrial and chemical waste.[6] These services will ensure

the waste is disposed of in accordance with environmental regulations.

Explore Recycling and Re-refining Options: Whenever possible, recycling or re-refining

should be the preferred method of disposal.[1][6] Waste oil can often be processed to create

new base oils.[2] Your licensed disposal service can provide information on available

recycling programs.[6]

Maintain Records: Keep detailed records of the amount of waste oil generated, the dates of

collection, and the contact information of the disposal service. This documentation is often

required for regulatory compliance.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

lubricating oils.
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Caption: Decision workflow for the safe disposal of lubricating oils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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